Ethyl 6-hydroxy-4-methylhexa-2,4-dienoate

• CAS RN: 86459-95-2
• Molecular Formula: C9H14O3
• Molecular Weight: 170.21 g/mol
• IUPAC Name: ethyl 6-hydroxy-4-methylhexa-2,4-dienoate
• InChI: InChI=1S/C9H14O3/c1-3-12-9(11)5-4-8(2)6-7-10/h4-6,10H,3,7H2,1-2H3
• InChI Key: QONYVPVIAZDSLK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C=CC(=CCO)C

Description

Ethyl 6-hydroxy-4-methylhexa-2,4-dienoate is a useful research compound. Its molecular formula is C9H14O3 and its molecular weight is 170.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

27.5 g of ethyl 6-acetoxy-4-methyl-2,4-hexadienoate, 20 g of sodium carbonate and 2 ml of triethanolamine were heated to reflux for 3 hours in 250 ml of ethanol. After the addition of ethyl acetate, the organic phase was washed with saturated sodium chloride solution, dried over magnesium sulphate and concentrated. Distillation at 110° C./0.4 mmHg gave 15.7 g (71%) of ethyl 6-hydroxy-4-methyl-2,4-hexadienoate.